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Picralinal Picralinal
Brand Name: Vulcanchem
CAS No.: 20045-06-1
VCID: VC0199304
InChI: InChI=1S/C21H22N2O4/c1-3-12-10-23-16-8-14(12)19(11-24,18(25)26-2)20-9-17(23)27-21(16,20)22-15-7-5-4-6-13(15)20/h3-7,11,14,16-17,22H,8-10H2,1-2H3/b12-3-/t14-,16-,17-,19-,20-,21-/m0/s1
SMILES: CC=C1CN2C3CC1C(C45C3(NC6=CC=CC=C64)OC2C5)(C=O)C(=O)OC
Molecular Formula: C21H22N2O4
Molecular Weight:

Picralinal

CAS No.: 20045-06-1

Reference Standards

VCID: VC0199304

Molecular Formula: C21H22N2O4

Molecular Weight:

Picralinal - 20045-06-1

CAS No. 20045-06-1
Product Name Picralinal
Molecular Formula C21H22N2O4
IUPAC Name methyl (1R,9S,11S,14E,15S,17S,19R)-14-ethylidene-19-formyl-18-oxa-2,12-diazahexacyclo[9.6.1.19,15.01,9.03,8.012,17]nonadeca-3,5,7-triene-19-carboxylate
Standard InChI InChI=1S/C21H22N2O4/c1-3-12-10-23-16-8-14(12)19(11-24,18(25)26-2)20-9-17(23)27-21(16,20)22-15-7-5-4-6-13(15)20/h3-7,11,14,16-17,22H,8-10H2,1-2H3/b12-3-/t14-,16-,17-,19-,20-,21-/m0/s1
SMILES CC=C1CN2C3CC1C(C45C3(NC6=CC=CC=C64)OC2C5)(C=O)C(=O)OC
Appearance Powder
PubChem Compound 46229103
Last Modified Nov 17 2021
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